Cas no 1807133-56-7 (5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde
• CAS No: 1807133-56-7
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4889301
• Update Time: 2025-06-08

5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-4-2-5(7(9)10)6(3-12)11-8(4)13/h2-3,7H,1H3,(H,11,13)
• InChI Key： IRWGRXIUYACRDY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C(NC=1C=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde

Introduction to 5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde (CAS No. 1807133-56-7)

5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde (CAS No. 1807133-56-7) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group, a hydroxyl group, and a carboxaldehyde moiety, exhibits a wide range of biological activities and potential applications in drug discovery and development.

The difluoromethyl group in 5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde is particularly noteworthy due to its ability to modulate the physicochemical properties of the molecule. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, making them attractive candidates for drug development. Recent studies have shown that the presence of difluoromethyl groups can significantly enhance the potency and selectivity of small molecules, particularly in targeting specific enzymes and receptors.

The hydroxyl group in this compound plays a crucial role in its biological activity. Hydroxyl groups can participate in hydrogen bonding, which is essential for interactions with biological targets such as proteins and nucleic acids. This functional group also contributes to the solubility and bioavailability of the molecule, which are critical factors in drug design. Research has demonstrated that hydroxylated compounds often exhibit improved binding affinities and reduced off-target effects, making them valuable leads for therapeutic development.

The carboxaldehyde moiety in 5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde adds another layer of complexity to its chemical structure. Carboxaldehydes are reactive functional groups that can undergo various chemical transformations, such as reduction to alcohols or oxidation to carboxylic acids. These transformations can be leveraged to synthesize a diverse array of derivatives with tailored properties. In addition, the reactivity of the carboxaldehyde group can be harnessed for conjugation with other biomolecules, such as peptides or antibodies, to create targeted therapeutic agents.

In terms of its biological activity, 5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde has been investigated for its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have explored its efficacy as an inhibitor of histone deacetylases (HDACs), which are key regulators of gene expression and have been implicated in several cancers and neurodegenerative disorders. The compound's ability to selectively inhibit HDACs without affecting other enzymes makes it a promising candidate for developing novel therapeutics.

Beyond its potential as an enzyme inhibitor, 5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde has also shown promise in modulating other biological processes. Research has indicated that it can interfere with signaling pathways involved in inflammation and oxidative stress, suggesting potential applications in treating inflammatory diseases and conditions associated with oxidative damage. The compound's multifaceted biological activities highlight its versatility and broad therapeutic potential.

In the context of drug discovery, the synthesis and characterization of 5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde have been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively on a large scale. These synthetic methods often involve multistep reactions that incorporate advanced organic chemistry techniques, such as transition metal-catalyzed cross-coupling reactions and directed functional group transformations. The ability to synthesize this compound reliably is crucial for advancing its development as a therapeutic agent.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While specific clinical data on 5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde may not yet be available, preclinical studies have provided valuable insights into its pharmacological properties. These studies have demonstrated that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. Additionally, preclinical data have shown promising results in animal models of various diseases, further supporting its potential as a therapeutic agent.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-3-methylpyridine-6-carboxaldehyde (CAS No. 1807133-56-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features endow it with a wide range of biological activities and make it an attractive candidate for developing novel therapeutics. Ongoing research continues to uncover new applications and optimize its properties for clinical use.